Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)

• Product Name: 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
• CAS No: 119584-82-6
• Molecular Formula: C₁₀H₉N₄OF₃
• Molecular Weight: 258.19986
• CID: 132225
• PubChem ID: 461904

2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties

Names and Identifiers

• 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
• 5-(2,2,2-Trifluoro-ethoxy)-quinazol
• 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
• 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
• 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
• CHEMBL2042320
• 119584-82-6
• 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
• CMIRUHXLWHGPHN-UHFFFAOYSA-N
• DTXSID00332732
• SCHEMBL1155037
• 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine

• InChIKey： CMIRUHXLWHGPHN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
• SMILES： FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F

Computed Properties

• Exact Mass: 258.073
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 258.073
• Heavy Atom Count: 18
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 87Ų